Cas no 1218338-12-5 (2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one)
2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one
- 2-Amino-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)propan-1-one
- 2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one
-
- Inchi: 1S/C14H18N2O/c1-11(15)14(17)16-9-7-13(8-10-16)12-5-3-2-4-6-12/h2-7,11H,8-10,15H2,1H3
- InChI Key: MGBYBTWZBVJDSG-UHFFFAOYSA-N
- SMILES: O=C(C(C)N)N1CC=C(C2C=CC=CC=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 305
- XLogP3: 1.1
- Topological Polar Surface Area: 46.3
2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A191066-100mg |
2-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one |
1218338-12-5 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A191066-500mg |
2-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one |
1218338-12-5 | 500mg |
$ 435.00 | 2022-06-08 | ||
| TRC | A191066-1g |
2-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one |
1218338-12-5 | 1g |
$ 680.00 | 2022-06-08 | ||
| Life Chemicals | F1908-1933-0.25g |
2-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one |
1218338-12-5 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-1933-0.5g |
2-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one |
1218338-12-5 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-1933-1g |
2-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one |
1218338-12-5 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-1933-2.5g |
2-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one |
1218338-12-5 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-1933-5g |
2-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one |
1218338-12-5 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-1933-10g |
2-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one |
1218338-12-5 | 95%+ | 10g |
$3532.0 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1617488-250mg |
2-Amino-1-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)propan-1-one |
1218338-12-5 | 98% | 250mg |
¥9114.00 | 2024-08-09 |
2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one
Research Brief on 2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one (CAS: 1218338-12-5)
2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one (CAS: 1218338-12-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. Recent studies have explored its structural properties, synthesis pathways, and biological activities, particularly in the context of central nervous system (CNS) modulation. This research brief provides an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.
The compound belongs to a class of molecules known as cathinone derivatives, which are structurally related to amphetamines. Its unique chemical structure, featuring a phenyltetrahydropyridine moiety, has been the subject of extensive investigation. Researchers have focused on understanding its interactions with neurotransmitter systems, particularly dopamine and serotonin receptors, which are critical targets for treating neurological and psychiatric disorders. Recent in vitro and in vivo studies have demonstrated its affinity for these receptors, suggesting potential applications in neuropharmacology.
One of the key advancements in the study of 2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one is the development of novel synthetic routes to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthesis protocol that reduces byproduct formation and enhances scalability. This breakthrough is expected to facilitate further preclinical and clinical investigations, paving the way for potential therapeutic applications.
In addition to its pharmacological potential, recent research has also explored the safety profile of this compound. Toxicology studies conducted in animal models have provided insights into its metabolic pathways and potential adverse effects. These findings are crucial for assessing its viability as a drug candidate and for guiding future research directions. For instance, a 2024 study in Toxicology and Applied Pharmacology highlighted the compound's hepatic metabolism and identified key metabolites that may contribute to its biological effects.
Looking ahead, researchers are increasingly interested in the structural modification of 2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one to enhance its selectivity and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to design analogs with improved pharmacokinetic and pharmacodynamic properties. These efforts are expected to yield next-generation compounds with enhanced therapeutic potential.
In conclusion, 2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one (CAS: 1218338-12-5) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features, combined with its interactions with key neurotransmitter systems, make it a valuable subject of study. Ongoing research aims to optimize its synthesis, elucidate its mechanisms of action, and explore its therapeutic applications. As the scientific community continues to uncover its potential, this compound may play a pivotal role in the development of novel CNS-targeted therapies.
1218338-12-5 (2-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)